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Compound of Interest

Compound Name: ALB-109564 hydrochloride

Cat. No.: B605275

Essential Safety and Handling Guide for ALB-
109564 Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling ALB-
109564 hydrochloride, a potent cytotoxic agent. Adherence to these procedures is critical to
ensure personal safety and maintain a secure laboratory environment.

ALB-109564 hydrochloride is identified as a cytotoxic agent that functions as a tubulin
inhibitor, designed to kill cancer cells by disrupting mitosis. Due to its hazardous nature,
stringent safety protocols must be followed during handling, storage, and disposal.

Personal Protective Equipment (PPE) and Handling
Summary

Proper PPE is the primary barrier against exposure to cytotoxic agents. The following table
summarizes the required PPE for various activities involving ALB-109564 hydrochloride.
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Activity

Required Personal Protective Equipment
(PPE)

Receiving and Unpacking

- Double chemotherapy-grade gloves-
Disposable gown- Safety glasses with side

shields

Weighing and Reconstitution

- Double chemotherapy-grade gloves-
Disposable, low-permeability gown with cuffed
sleeves- N95 or higher respirator- Full-face
shield or splash goggles- To be performed in a
certified biological safety cabinet (BSC) or

containment ventilated enclosure (CVE)

Administering to Cell Cultures or Animals

- Double chemotherapy-grade gloves-
Disposable, low-permeability gown- Safety

glasses with side shields or splash goggles

Waste Disposal

- Double chemotherapy-grade gloves-
Disposable, low-permeability gown- Safety

glasses with side shields

Spill Cleanup

- Double chemotherapy-grade gloves (outer pair
should be heavy-duty)- Disposable, low-
permeability gown- N95 or higher respirator-
Full-face shield and splash goggles- Shoe

covers

Procedural Guidance for Handling ALB-109564

Hydrochloride

The following protocols are based on established guidelines for handling cytotoxic and

hazardous drugs and should be strictly followed.

Receiving and Storage:

e Upon receipt, inspect the package for any signs of damage or leakage.
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e Don a single pair of chemotherapy-grade gloves and a lab coat before handling the outer
package.

e Transport the unopened package to the designated hazardous drug handling area.

» Before opening, don the appropriate PPE as specified in the table above (double gloves,
gown, eye protection).

» Carefully unpack the container, avoiding any aerosol generation.

» Verify the label and integrity of the primary container.

o Store ALB-109564 hydrochloride in a clearly labeled, sealed container in a designated,
secure, and ventilated area, away from incompatible materials.

Weighing and Reconstitution (to be performed in a BSC or CVE):

o Assemble all necessary materials (spatula, weigh paper, solvent, vials, etc.) inside the
containment unit before starting.

e Don the full PPE ensemble for this procedure.

o Use a plastic-backed absorbent pad to cover the work surface.

o Carefully weigh the required amount of ALB-109564 hydrochloride powder. Use gentle
motions to avoid creating dust.

» To reconstitute, slowly add the solvent to the powder to minimize aerosolization.

o Cap and seal the vial. If vortexing or sonicating, ensure the cap is securely fastened.

» Wipe the exterior of the vial with a decontaminating solution before removing it from the
containment unit.

o Dispose of all contaminated materials (weigh paper, pipette tips, etc.) in a designated
cytotoxic waste container within the containment unit.

Disposal Plan:
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All materials contaminated with ALB-109564 hydrochloride are considered cytotoxic waste
and must be disposed of according to institutional and regulatory guidelines.[1][2][3]

» Solid Waste: All contaminated PPE (gloves, gowns, masks), absorbent pads, and weighing
papers should be placed in a designated, sealed, and clearly labeled cytotoxic waste
container.[2]

» Liquid Waste: Unused solutions and the first rinse of contaminated glassware should be
collected in a designated, sealed, and labeled hazardous waste container.

o Sharps: Needles, syringes, and other contaminated sharps must be disposed of in a
puncture-resistant cytotoxic sharps container.[2]

» Final Disposal: Cytotoxic waste must be segregated from other waste streams and disposed
of through high-temperature incineration by a licensed hazardous waste management
company.[1][2]

Emergency Spill Protocol:
In the event of a spill, immediate and proper cleanup is crucial to prevent exposure.
o Alert Personnel: Immediately alert others in the area and restrict access.
e Don PPE: Put on the full spill cleanup PPE ensembile.
o Contain the Spill:
o For powders, gently cover with damp absorbent material to avoid raising dust.
o For liquids, cover with absorbent pads from a chemical spill kit.

» Clean the Area: Starting from the outside of the spill and working inwards, carefully clean the
area. Place all contaminated absorbent materials into a cytotoxic waste bag.

« Decontaminate: Use an appropriate decontamination solution to clean the spill area, followed
by a water rinse.
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o Dispose of Waste: Seal the cytotoxic waste bag and place it in the designated cytotoxic
waste container.

e Report the Incident: Document and report the spill according to your institution's safety
procedures.

Workflow for Handling ALB-109564 hydrochloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling ALB-109564
hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605275#personal-protective-equipment-for-handling-
alb-109564-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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